Cas no 23045-52-5 (1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2))

1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2) structure
23045-52-5 structure
Product Name:1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2)
CAS No:23045-52-5
MF:C10H26I2N2
MW:428.13578748703
CID:276239
PubChem ID:31634
Update Time:2025-04-19

1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, iodide (1:2)
    • trimethyl-[4-(trimethylazaniumyl)butyl]azanium
    • 1,4-bis(trimethylammonium)butane diiodide
    • but-2-ene-1,4-diylbis(trimethylammonium) dichloride
    • Hexa-N-methyl-N,N'-butandiyl-di-ammonium, Dijodid
    • Hexa-N-methyl-N,N'-butandiyl-di-ammonium, Jodid
    • hexa-N-methyl-N,N'-butanediyl-di-ammonium, diiodide
    • NSC51223
    • AMMONIUM, TETRAMETHYLENEBIS(TRIMETHYL-, DIIODIDE
    • 23045-52-5
    • Tetramethylenebis(trimethylammonium iodide)
    • NSC 179889
    • SCHEMBL1985775
    • Inchi: 1S/C10H26N2.2HI/c1-11(2,3)9-7-8-10-12(4,5)6;;/h7-10H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: XBMXISXOPRJSTJ-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[N+](C)(C)(C)CCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 174.20978
  • Monoisotopic Mass: 428.018535
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 101
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: -1.81700
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